Cas no 1339754-82-3 (2,5-difluoro-α-(1-methylethyl)-Benzeneacetic acid)

• Product Name: 2,5-difluoro-α-(1-methylethyl)-Benzeneacetic acid
• CAS No: 1339754-82-3
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5057186
• PubChem ID: 62802073
• Update Time: 2023-11-22

2,5-difluoro-α-(1-methylethyl)-Benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-alpha-(1-methylethyl)-benzeneacetic acid
• 2-(2,5-difluorophenyl)-3-methylbutanoic acid
• Benzeneacetic acid, 2,5-difluoro-alpha-(1-methylethyl)-
• 2,5-difluoro-α-(1-methylethyl)-Benzeneacetic acid

• Inchi： 1S/C11H12F2O2/c1-6(2)10(11(14)15)8-5-7(12)3-4-9(8)13/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： NCLGZIDSOVGCSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)O)C(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes